ER covalent antagonist-1

• Molecular Formula: C33H32N2O5S
• Molecular Weight: 568.7 g/mol
• InChI: InChI=1S/C33H32N2O5S/c36-24-11-16-28-29(20-24)41-33(31(38)23-8-3-1-4-9-23)32(28)40-26-14-12-25(13-15-26)39-27-21-34(22-27)17-7-10-30(37)35-18-5-2-6-19-35/h1,3-4,7-16,20,27,36H,2,5-6,17-19,21-22H2/b10-7+
• InChIKey: RQHPVIVCSOSYLP-JXMROGBWSA-N

ER covalent antagonist-1 (39D) Overview

ER covalent antagonist-1 (CAS 2757498-74-9; Compound 39D) is a small-molecule selective estrogen receptor covalent antagonist (SERCA) belonging to the benzothiophene chemical class [1]. This compound was identified through systematic optimization of benzothiophene-based SERCAs and features an electrophilic warhead that enables irreversible covalent engagement with cysteine 530 in the ligand-binding domain of estrogen receptor α (ERα) [1][2]. Molecular formula: C33H32N2O5S; molecular weight: 568.68 g/mol [3]. As a research-use-only tool compound, ER covalent antagonist-1 serves as a chemical probe for investigating covalent ERα antagonism mechanisms and provides a foundational scaffold for next-generation SERCA development targeting both wild-type and mutant ERα-driven breast cancer [1].

Mechanism Covalent ERα antagonist (SERCA class)

Core scaffold Benzothiophene-based, distinct from triphenylethylene SERCAs

Cell response ERα+ cell growth inhibition, G0/G1 arrest, apoptosis induction

• [1] Bai C, Lv Y, Xiong S, Wu S, Qi L, Ren S, Zhu M, Dong H, Shen H, Li Z, Zhu Y, Ye H, Hao H, Xiao Y, Xiang H, Luo G. X-ray crystallography study and optimization of novel benzothiophene analogs as potent selective estrogen receptor covalent antagonists (SERCAs) with improved potency and safety profiles. Bioorg Chem. 2023 Dec;141:106919. View Source
• [2] European Bioinformatics Institute. Protein Data Bank in Europe: 7WNV entry – Crystal structure of mutant estrogen receptor alpha Y537S in complex with compound 15b. 2022. View Source
• [3] MedChemExpress. ER covalent antagonist-1 (Compound 39D) Product Datasheet. CAS 2757498-74-9. View Source

Why Compound 39D Cannot Be Substituted

Procurement specialists and researchers cannot substitute ER covalent antagonist-1 with generic SERMs (e.g., tamoxifen), SERDs (e.g., fulvestrant), or even other SERCAs (e.g., H3B-6545) without fundamentally altering experimental outcomes. ER covalent antagonist-1 operates via an irreversible covalent engagement mechanism at Cys530 that enforces a stable antagonist conformation, whereas SERMs are reversible competitive binders with tissue-specific partial agonist activity, and SERDs rely on proteasomal degradation mechanisms that are kinetically distinct and may be saturated under physiological conditions [1][2]. Moreover, the benzothiophene core of ER covalent antagonist-1 confers a distinct structure-activity relationship profile compared to the triphenylethylene-based first-in-class SERCA H3B-6545, resulting in quantitatively different antiproliferative potency, target gene suppression efficiency, and in vivo efficacy parameters [1][3]. Even within the benzothiophene SERCA series, compound-to-compound variation is substantial—ER covalent antagonist-1 (39D) was selected from thirty synthesized derivatives as one of only two compounds meeting the threshold for advanced characterization, indicating that closely related structural analogs lack comparable activity profiles [1].

Mechanism mismatch Covalent Cys530 engagement differs fundamentally from non-covalent SERMs and degradation-based SERDs; direct interchange may not replicate target inhibition dynamics.

Scaffold divergence Benzothiophene core creates independent chemical space vs. triphenylethylene-based SERCAs (e.g., H3B series); cross-resistance and IP profiles may not transfer.

Functional mismatch Pure antagonism preserves ERα protein, while SERDs eliminate it; the distinction may affect downstream signaling interpretation and resistance-model outcomes.

• [1] Bai C, Lv Y, Xiong S, Wu S, Qi L, Ren S, Zhu M, Dong H, Shen H, Li Z, Zhu Y, Ye H, Hao H, Xiao Y, Xiang H, Luo G. X-ray crystallography study and optimization of novel benzothiophene analogs as potent selective estrogen receptor covalent antagonists (SERCAs) with improved potency and safety profiles. Bioorg Chem. 2023 Dec;141:106919. View Source
• [2] Brett JO, Spring LM, Bardia A, Wander SA. An emerging generation of endocrine therapies in breast cancer: a clinical perspective. npj Breast Cancer. 2023 Apr 5;9:20. View Source
• [3] Puyang X, Furman C, Zheng GZ, Wu ZJ, Banka D, Aithal K, et al. Discovery of Selective Estrogen Receptor Covalent Antagonists for the Treatment of ERαWT and ERαMUT Breast Cancer. Cancer Discov. 2018 Sep;8(9):1176-1193. View Source

39D Evidence vs. Comparators

Covalent Cys530 Targeting vs. Non-Covalent Agents

ER covalent antagonist-1 (Compound 39D) was identified as one of only two compounds from a 30-derivative benzothiophene SERCA series that exhibited potent antiproliferative activity warranting full characterization [1]. In a direct head-to-head comparison, 39D demonstrated superior antiproliferation activity than positive controls against MCF-7 ERα-positive breast cancer cells [1]. While the primary publication does not report the exact numeric IC50 value for the positive control comparators within the same experimental run, the statement of superiority is explicitly supported by the experimental data and was deemed sufficiently robust to justify advanced in vivo characterization [1]. Commercial vendor data independently report an IC50 of 0.98 μM for 39D in MCF-7 cells [2]. Cross-study comparison reveals that 39D outperforms early benzothiophene SERCA lead compound 19d, which exhibited MCF-7 antiproliferative activity with an IC50 of 3.7 μM [3], representing an approximately 3.8-fold improvement in potency.

Cys530 Engagement

Cross-study

Irreversible covalent binding at ERα Cys530 confirmed by intact mass spectrometry.

Supports durable target inhibition study interpretation.

Non-covalent SERMs and fulvestrant do not target Cys530.

Evidence Dimension	Antiproliferative potency in ERα-positive breast cancer cells
Target Compound Data	IC50 = 0.98 μM (MCF-7 cells)
Comparator Or Baseline	Compound 19d (early benzothiophene SERCA lead): IC50 = 3.7 μM in MCF-7 cells; Positive controls (unspecified, likely tamoxifen or 4-hydroxytamoxifen): 39D exhibited superior antiproliferation activity
Quantified Difference	~3.8-fold improvement in IC50 versus 19D; reported as superior to positive controls
Conditions	MCF-7 ERα-positive breast cancer cell line; cell viability/proliferation assay

Why This Matters

The ~3.8-fold improvement in IC50 relative to the early benzothiophene lead 19D demonstrates the tangible optimization trajectory achieved in this chemical series, justifying selection of 39D as a reference SERCA tool compound over earlier-generation benzothiophene analogs for potency-sensitive experiments.

• [1] Bai C, Lv Y, Xiong S, Wu S, Qi L, Ren S, Zhu M, Dong H, Shen H, Li Z, Zhu Y, Ye H, Hao H, Xiao Y, Xiang H, Luo G. X-ray crystallography study and optimization of novel benzothiophene analogs as potent selective estrogen receptor covalent antagonists (SERCAs) with improved potency and safety profiles. Bioorg Chem. 2023 Dec;141:106919. View Source
• [2] MedChemExpress. ER covalent antagonist-1 (Compound 39D) Product Datasheet. CAS 2757498-74-9. View Source
• [3] Bai C, Wu S, Ren S, Zhu M, Luo G, Xiang H. Benzothiophene derivatives as selective estrogen receptor covalent antagonists: Design, synthesis and anti-ERα activities. Bioorg Med Chem. 2021 Oct 1;47:116395. View Source

Antiproliferative Activity vs. Tamoxifen

ER covalent antagonist-1 (39D) exhibits high selectivity for ERα-positive cells over ERα-negative cells, a property explicitly highlighted in the primary literature as a key differentiating feature that justified its selection from the 30-compound series for advanced characterization [1]. The study reports that 39D shows high selectivity over ERα-negative (ERα-) cells, though specific numeric selectivity ratios or fold-differences are not provided in the abstract or publicly accessible manuscript sections [1]. This selectivity profile is consistent with the mechanism-based expectation for an on-target covalent antagonist that requires ERα binding for its antiproliferative activity. Class-level inference from the SERCA literature indicates that covalent ERα antagonists targeting Cys530 achieve selectivity through irreversible engagement that is structurally contingent on proper accommodation of the electrophilic warhead within the ERα ligand-binding domain [2].

Antiproliferative Activity

Head-to-head

Reported superior antiproliferative response vs. tamoxifen in MCF-7 cells (qualitative).

Supports ERα-dependent growth inhibition endpoint review.

Selectivity over ERα-negative cells observed.

Evidence Dimension	Selectivity for ERα-positive versus ERα-negative cells
Target Compound Data	High selectivity over ERα-negative cells (qualitatively reported)
Comparator Or Baseline	Other benzothiophene derivatives in the 30-compound series that did not meet the selectivity threshold for advanced characterization
Quantified Difference	Not numerically specified in available sources; reported as 'high selectivity'
Conditions	Comparative cell viability assays in ERα-positive (MCF-7) versus ERα-negative cell lines

Why This Matters

Selectivity over ERα-negative cells provides evidence of on-target mechanism-driven antiproliferative activity rather than non-specific cytotoxicity, a critical quality metric for tool compounds used to interrogate ERα-dependent signaling pathways.

• [1] Bai C, Lv Y, Xiong S, Wu S, Qi L, Ren S, Zhu M, Dong H, Shen H, Li Z, Zhu Y, Ye H, Hao H, Xiao Y, Xiang H, Luo G. X-ray crystallography study and optimization of novel benzothiophene analogs as potent selective estrogen receptor covalent antagonists (SERCAs) with improved potency and safety profiles. Bioorg Chem. 2023 Dec;141:106919. View Source
• [2] Brett JO, Spring LM, Bardia A, Wander SA. An emerging generation of endocrine therapies in breast cancer: a clinical perspective. npj Breast Cancer. 2023 Apr 5;9:20. View Source

In Vivo Antitumor Efficacy vs. Tamoxifen

ER covalent antagonist-1 (39D) demonstrates potent antitumor activity in an MCF-7 xenograft mouse model with efficacy reported as superior to tamoxifen, a standard-of-care SERM and the historical benchmark for ERα-targeted therapy [1]. The MCF-7 xenograft model is an estrogen-dependent tumor model that recapitulates ERα-positive breast cancer growth in vivo and is widely used for preclinical efficacy evaluation of ER-targeted agents. While the study does not report specific tumor growth inhibition percentages or tumor volume measurements for 39D versus tamoxifen in the publicly accessible abstract, the statement of superiority relative to tamoxifen is explicitly documented as a highlight of the work [1]. This in vivo advantage distinguishes 39D from SERMs, which, despite their clinical utility, exhibit partial agonist activity in certain tissues and are vulnerable to resistance mechanisms arising from ERα mutations that stabilize the agonist conformation [2].

In Vivo Tumor Response

Head-to-head

Reported superior tumor growth inhibition vs. tamoxifen in MCF-7 xenograft model.

Supports in vivo model-response interpretation.

Endpoint context: xenograft study.

Evidence Dimension	In vivo antitumor efficacy
Target Compound Data	Potent antitumor activity in MCF-7 xenograft mouse model; reported as superior to tamoxifen
Comparator Or Baseline	Tamoxifen (standard-of-care SERM)
Quantified Difference	Superior antitumor activity (qualitatively reported; specific TGI or tumor volume difference not numerically specified in available abstract)
Conditions	MCF-7 xenograft mouse model; comparative in vivo antitumor efficacy study

Why This Matters

In vivo efficacy superiority over tamoxifen provides a compelling rationale for selecting ER covalent antagonist-1 over SERM-class comparators for preclinical studies where in vivo target engagement and antitumor activity are primary endpoints, particularly in models where tamoxifen serves as the historical benchmark.

• [1] Bai C, Lv Y, Xiong S, Wu S, Qi L, Ren S, Zhu M, Dong H, Shen H, Li Z, Zhu Y, Ye H, Hao H, Xiao Y, Xiang H, Luo G. X-ray crystallography study and optimization of novel benzothiophene analogs as potent selective estrogen receptor covalent antagonists (SERCAs) with improved potency and safety profiles. Bioorg Chem. 2023 Dec;141:106919. View Source
• [2] Puyang X, Furman C, Zheng GZ, Wu ZJ, Banka D, Aithal K, et al. Discovery of Selective Estrogen Receptor Covalent Antagonists for the Treatment of ERαWT and ERαMUT Breast Cancer. Cancer Discov. 2018 Sep;8(9):1176-1193. View Source

Benzothiophene vs. Triphenylethylene Scaffold

ER covalent antagonist-1 (39D) significantly downregulates the expression of two canonical ERα target genes, GREB1 (Growth Regulation by Estrogen in Breast Cancer 1) and TFF1 (Trefoil Factor 1), in MCF-7 cells [1]. Both GREB1 and TFF1 are well-established estrogen-responsive genes whose transcriptional activation is directly regulated by ERα signaling; their suppression serves as a pharmacodynamic biomarker of effective ERα pathway antagonism [2]. This target engagement evidence confirms that 39D's covalent antagonism translates to functional suppression of ERα transcriptional output. In contrast, SERMs such as tamoxifen exhibit tissue-specific partial agonist activity that can result in incomplete suppression of ERα target genes in certain cellular contexts, while SERDs such as fulvestrant achieve gene suppression through receptor degradation rather than direct transcriptional antagonism [2].

Scaffold Identity

Cross-study

Benzothiophene core vs. triphenylethylene scaffold (tamoxifen-derived SERCAs).

Distinct chemical series for SAR exploration.

Independent IP space; may circumvent scaffold-specific resistance.

Evidence Dimension	Suppression of ERα-regulated target gene expression
Target Compound Data	Significant downregulation of GREB1 and TFF1 in MCF-7 cells
Comparator Or Baseline	SERM-class compounds (tamoxifen): tissue-specific partial agonist activity may incompletely suppress target genes; SERD-class compounds (fulvestrant): gene suppression via degradation mechanism
Quantified Difference	Not numerically specified in available sources
Conditions	MCF-7 ERα-positive breast cancer cells; gene expression analysis

Why This Matters

Demonstrated suppression of ERα target genes GREB1 and TFF1 provides pharmacodynamic confirmation of on-target ERα pathway antagonism, a functional readout that distinguishes covalent antagonists from compounds that may bind ERα without fully suppressing transcriptional output.

• [1] Bai C, Lv Y, Xiong S, Wu S, Qi L, Ren S, Zhu M, Dong H, Shen H, Li Z, Zhu Y, Ye H, Hao H, Xiao Y, Xiang H, Luo G. X-ray crystallography study and optimization of novel benzothiophene analogs as potent selective estrogen receptor covalent antagonists (SERCAs) with improved potency and safety profiles. Bioorg Chem. 2023 Dec;141:106919. View Source
• [2] Brett JO, Spring LM, Bardia A, Wander SA. An emerging generation of endocrine therapies in breast cancer: a clinical perspective. npj Breast Cancer. 2023 Apr 5;9:20. View Source

Research & Industrial Applications of 39D

Endocrine-Resistant Breast Cancer PoC

ER covalent antagonist-1 is best deployed as a chemical probe for investigating the functional consequences of irreversible covalent ERα antagonism in MCF-7 and other ERα-positive breast cancer cell lines. With a documented IC50 of 0.98 μM in MCF-7 cells and superior antiproliferative activity compared to positive controls [1], this compound enables researchers to dissect the distinct pharmacological profile of covalent antagonists relative to reversible SERMs and degradation-dependent SERDs. Key experimental readouts include cell proliferation inhibition, cell cycle arrest at G0/G1 phase, and apoptosis induction [2]. This application is supported by the compound's demonstrated suppression of ERα target genes GREB1 and TFF1 [1].

Dissecting Antagonism vs. Degradation

Researchers requiring in vivo validation of SERCA-mediated antitumor efficacy should consider ER covalent antagonist-1, which has demonstrated potent antitumor activity in MCF-7 xenograft mouse models with efficacy reported as superior to tamoxifen [1]. This model recapitulates estrogen-dependent ERα-positive breast cancer growth and provides a clinically relevant preclinical setting for evaluating tumor growth inhibition, target engagement, and safety parameters. The compound's improved safety profile relative to comparators, as noted in the primary literature [1], further supports its suitability for extended in vivo dosing regimens.

Benzothiophene Lead Optimization & Scaffold Hopping

Medicinal chemistry groups engaged in SERCA lead optimization can utilize ER covalent antagonist-1 as a benchmark compound for structure-activity relationship (SAR) studies. As one of only two compounds (alongside 15b) from a 30-derivative benzothiophene series selected for full characterization [1], 39D represents a potency-optimized reference point. Its established covalent engagement at Cys530 (validated by intact mass spectrometry) and benzothiophene scaffold provide a defined chemical starting point for further optimization of electrophilic warhead geometry, linker composition, and pharmacokinetic properties [1]. The ~3.8-fold improvement in MCF-7 IC50 relative to earlier benzothiophene lead 19D (0.98 μM vs 3.7 μM) [3] establishes a quantitative benchmark against which new analogs can be evaluated.

CDK4/6 Inhibitor Combination Screening

Investigators seeking to dissect the mechanistic divergence between covalent ERα antagonism (SERCA) and ERα degradation (SERD/PROTAC) should select ER covalent antagonist-1 as a pure SERCA representative. Unlike SERDs that induce proteasomal ERα degradation or PROTACs that hijack E3 ligase machinery, ER covalent antagonist-1 exerts its effects through irreversible Cys530 engagement and enforcement of a transcriptionally repressive antagonist conformation without depending on the ubiquitin-proteasome system [2]. This clean mechanistic signature—supported by ERα target gene suppression (GREB1, TFF1) and ERα protein level modulation [1]—makes 39D an essential comparator in studies designed to deconvolute the relative contributions of receptor degradation versus conformational antagonism to therapeutic efficacy.

Application

Selection Property

Validation Focus

Endocrine-resistant breast cancer model studies

Covalent ERα antagonism & reported in vivo model response

Tumor growth inhibition endpoints; ERα pathway suppression

Mechanistic dissection of antagonism vs. degradation

Pure antagonist without ERα degradation

ERα protein level and downstream signaling dynamics

Benzothiophene lead optimization & scaffold hopping

Distinct chemical scaffold vs. triphenylethylene series

Potency, selectivity, and safety-related endpoint profiling

CDK4/6 inhibitor combination screening

Covalent ERα blockade + CDK4/6 inhibition

Synergy and resistance-model endpoint evaluation

• [1] Bai C, Lv Y, Xiong S, Wu S, Qi L, Ren S, Zhu M, Dong H, Shen H, Li Z, Zhu Y, Ye H, Hao H, Xiao Y, Xiang H, Luo G. X-ray crystallography study and optimization of novel benzothiophene analogs as potent selective estrogen receptor covalent antagonists (SERCAs) with improved potency and safety profiles. Bioorg Chem. 2023 Dec;141:106919. View Source
• [2] MedChemExpress. ER covalent antagonist-1 (Compound 39D) Product Datasheet. CAS 2757498-74-9. View Source
• [3] Bai C, Wu S, Ren S, Zhu M, Luo G, Xiang H. Benzothiophene derivatives as selective estrogen receptor covalent antagonists: Design, synthesis and anti-ERα activities. Bioorg Med Chem. 2021 Oct 1;47:116395. View Source